Cas no 851622-55-4 (5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 851622-55-4
• MF: C₂₁H₂₄N₄O₃S₂
• MW: 444.570261955261
• CID: 5871168
• PubChem ID: 2475325
• Update Time: 2025-05-24

5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Z44153614
• 851622-55-4
• 5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one
• EN300-26617294

• Inchi： 1S/C21H24N4O3S2/c1-16-17(2)29-20-19(16)21(26)24(14-22-20)15-23-9-11-25(12-10-23)30(27,28)13-8-18-6-4-3-5-7-18/h3-8,13-14H,9-12,15H2,1-2H3/b13-8+
• InChI Key： JFBBEHJAWOBUBN-MDWZMJQESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CN2C=NC3=C(C(C)=C(C)S3)C2=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 444.12898299g/mol
• Monoisotopic Mass: 444.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one

Comprehensive Analysis of 5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 851622-55-4)

The compound 5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 851622-55-4) is a highly specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a thieno[2,3-d]pyrimidin-4-one core, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and immunomodulation, which align with current trends in precision medicine and personalized therapeutics.

One of the most searched questions in the field is: "What are the biological targets of thienopyrimidinone derivatives?" This compound's piperazine and sulfonyl moieties contribute to its ability to interact with proteins involved in cell signaling, making it a subject of intense study in oncology and inflammation research. Recent publications highlight its structural similarity to known kinase inhibitors, which explains its growing popularity in high-throughput screening assays.

The 5,6-dimethyl substitution pattern on the thienopyrimidinone scaffold is particularly noteworthy, as it enhances metabolic stability—a key concern in modern drug development. This feature addresses another frequently asked question: "How can we improve the pharmacokinetic properties of heterocyclic drug candidates?" The compound's balanced lipophilicity, achieved through its phenylethenesulfonyl group, makes it an attractive lead for oral bioavailability optimization.

From a synthetic chemistry perspective, the [4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl side chain presents interesting challenges and opportunities. Recent advances in C-H activation methodologies have made this structural motif more accessible, which explains the surge in patent applications featuring similar architectures. The compound's CAS No. 851622-55-4 serves as a crucial identifier in chemical databases, helping researchers track its growing body of literature.

In the context of current drug discovery paradigms, this molecule exemplifies the trend toward "fragment-based drug design"—a hot topic in pharmaceutical research. Its modular structure allows for systematic exploration of structure-activity relationships, particularly in the optimization of hydrogen bond donors/acceptors and hydrophobic interactions. These properties make it valuable for addressing another common search query: "How to design selective small molecule inhibitors?"

The compound's potential extends beyond traditional small-molecule applications. With growing interest in PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies, the thieno[2,3-d]pyrimidin-4-one core could serve as an excellent warhead for E3 ligase recruitment. This application aligns perfectly with the industry's shift toward next-generation therapeutic modalities.

Quality control of 5,6-dimethyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[2,3-d]pyrimidin-4-one requires sophisticated analytical techniques. HPLC methods with UV detection at 254 nm are commonly employed, while LC-MS proves invaluable for purity assessment—addressing another frequently searched topic: "Analytical methods for complex heterocycles." The compound's distinct chromophores facilitate its characterization, making it a model system for method development.

As the pharmaceutical industry increasingly focuses on covalent inhibitors, the 2-phenylethenesulfonyl group in this molecule presents intriguing possibilities. While not inherently reactive, this moiety could be modified to explore targeted covalent binding strategies—a subject of numerous recent review articles and conference presentations.

In conclusion, CAS No. 851622-55-4 represents a versatile scaffold with multiple avenues for therapeutic development. Its combination of hydrogen bonding capacity, rigid aromatic systems, and flexible side chains makes it particularly valuable in addressing current challenges in drug discovery. As research continues to uncover its full potential, this compound will likely remain at the forefront of medicinal chemistry innovation.